molecular formula C11H16ClNO B8324623 4-Chloromethyl-2-cyclohexyl-5-methyl-oxazole

4-Chloromethyl-2-cyclohexyl-5-methyl-oxazole

Cat. No. B8324623
M. Wt: 213.70 g/mol
InChI Key: RRFFJNNSNUTPTI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Chloromethyl-2-cyclohexyl-5-methyl-oxazole is a useful research compound. Its molecular formula is C11H16ClNO and its molecular weight is 213.70 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-Chloromethyl-2-cyclohexyl-5-methyl-oxazole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Chloromethyl-2-cyclohexyl-5-methyl-oxazole including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

4-Chloromethyl-2-cyclohexyl-5-methyl-oxazole

Molecular Formula

C11H16ClNO

Molecular Weight

213.70 g/mol

IUPAC Name

4-(chloromethyl)-2-cyclohexyl-5-methyl-1,3-oxazole

InChI

InChI=1S/C11H16ClNO/c1-8-10(7-12)13-11(14-8)9-5-3-2-4-6-9/h9H,2-7H2,1H3

InChI Key

RRFFJNNSNUTPTI-UHFFFAOYSA-N

Canonical SMILES

CC1=C(N=C(O1)C2CCCCC2)CCl

Origin of Product

United States

Synthesis routes and methods

Procedure details

25.1 g of the above prepared 2-cyclohexyl-4,5-dimethyl-oxazole 3-oxide (˜88.8 mmol) was dissolved in 325 ml of CH2Cl2 and treated dropwise with 9.755 ml of POCl3 (1.2 eq.). The reaction mixture was refluxed over night and then quenched by carefully pouring onto crashed ice/3N NaOH. Separation of the layers, additional extraction of the aqueous phase with CH2Cl2, washing with Na2CO3 and water, drying of the combined organic phase over sodium sulfate, evaporation of the solvents, and, finally, flash chromatography (SiO2, hexane/AcOEt=9/1) afforded 4.12 g of the title compound as yellowish oil, exhibiting in the 1H-NMR the typical signal at 4.46 ppm (2H). The other, unstable regioisomer was not isolated.
Name
2-cyclohexyl-4,5-dimethyl-oxazole 3-oxide
Quantity
88.8 mmol
Type
reactant
Reaction Step One
Name
Quantity
9.755 mL
Type
reactant
Reaction Step Two
Quantity
325 mL
Type
solvent
Reaction Step Three

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